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Compound of Interest

Compound Name: Urushiol II

Cat. No.: B1649347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Urushiol II is a specific congener of urushiol, the allergenic oily mixture found in plants of the

family Anacardiaceae, such as poison ivy, poison oak, and poison sumac.[1] Urushiols are

catechol derivatives with a long hydrocarbon chain, and the specific structure of this chain

determines the congener. Urushiol II is characterized by a C15 alkyl chain with two double

bonds. Identification and quantification of Urushiol II are critical for research into allergic

contact dermatitis, the development of potential therapeutics, and for quality control of products

intended to mitigate urushiol-induced reactions.

These application notes provide an overview of the common analytical techniques used for the

identification and characterization of Urushiol II, including detailed experimental protocols and

data presentation.

Analytical Workflow Overview
The general workflow for the analysis of Urushiol II from a plant matrix involves several key

stages: extraction of the urushiols from the plant material, purification to remove interfering

substances, and finally, identification and quantification using various analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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